Cas no 659729-79-0 (3-Amino-5-methoxyquinoxalin-2(1H)-one)

3-Amino-5-methoxyquinoxalin-2(1H)-one is a heterocyclic compound featuring a quinoxaline core substituted with an amino group at the 3-position and a methoxy group at the 5-position. This structure imparts versatility in synthetic applications, particularly in the development of pharmaceuticals and agrochemicals. The amino and methoxy functional groups enhance its reactivity, making it a valuable intermediate for constructing more complex molecules. Its stability under standard conditions ensures ease of handling in laboratory settings. The compound's well-defined chemical properties and compatibility with various reaction conditions make it suitable for use in medicinal chemistry research, including the synthesis of biologically active derivatives.
3-Amino-5-methoxyquinoxalin-2(1H)-one structure
659729-79-0 structure
Product Name:3-Amino-5-methoxyquinoxalin-2(1H)-one
CAS No:659729-79-0
MF:C9H9N3O2
MW:191.186661481857
CID:962883
PubChem ID:16748339
Update Time:2025-06-11

3-Amino-5-methoxyquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-methoxyquinoxalin-2(1H)-one
    • 2(1H)-Quinoxalinone,3-amino-5-methoxy-(9CI)
    • 3-amino-5-methoxy-1H-quinoxalin-2-one
    • 3-azanyl-5-methoxy-1H-quinoxalin-2-one
    • 3-amino-5-methoxy-1,2-dihydroquinoxalin-2-one
    • DTXSID50587795
    • AKOS015910043
    • 659729-79-0
    • SCHEMBL1038475
    • A835293
    • Inchi: 1S/C9H9N3O2/c1-14-6-4-2-3-5-7(6)12-8(10)9(13)11-5/h2-4H,1H3,(H2,10,12)(H,11,13)
    • InChI Key: PVGOSBITZLKULZ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1N=C(C(N2)=O)N

Computed Properties

  • Exact Mass: 191.06900
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • Density: 1.476
  • Refractive Index: 1.681
  • PSA: 81.00000
  • LogP: 1.09510

3-Amino-5-methoxyquinoxalin-2(1H)-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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